2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide

• Molecular Formula: C17H19IN2O3S
• Molecular Weight: 458.3 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-iodoanilino]-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H19IN2O3S/c1-13(2)19-17(21)12-20(15-10-8-14(18)9-11-15)24(22,23)16-6-4-3-5-7-16/h3-11,13H,12H2,1-2H3,(H,19,21)
• InChI Key: CIQQIMWMAWFCAS-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)CN(C1=CC=C(C=C1)I)S(=O)(=O)C2=CC=CC=C2

Description

2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide, also known as ISA-2011B, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research. This compound has been found to exhibit potent anti-tumor activity, making it a promising candidate for the development of new cancer therapies.

Mechanism of Action

The exact mechanism of action of 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. By doing so, 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide is able to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide has been found to have several biochemical and physiological effects on cancer cells. In addition to inducing apoptosis, this compound has also been shown to inhibit cell migration and invasion, as well as angiogenesis (the formation of new blood vessels). These effects are believed to contribute to the anti-tumor activity of 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide in lab experiments is its potency and specificity towards cancer cells. This makes it a valuable tool for studying the mechanisms of cancer cell death and identifying potential targets for new cancer therapies. However, one limitation of using 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide. One area of interest is the development of new formulations or delivery methods that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide and identify potential targets for cancer therapy. Finally, clinical trials are needed to evaluate the safety and efficacy of 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide in human patients.

Synthesis Methods

The synthesis of 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide involves several steps, starting with the reaction of 4-iodoaniline with phenylsulfonyl chloride to form 4-iodo(phenylsulfonyl)aniline. This intermediate is then reacted with N-isopropylacetamide in the presence of a catalyst to yield 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide.

Scientific Research Applications

2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide has been extensively studied for its potential anti-cancer properties. In vitro studies have demonstrated that this compound is able to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed. Furthermore, in vivo studies have shown that 2-[4-iodo(phenylsulfonyl)anilino]-N-isopropylacetamide is able to significantly inhibit tumor growth in animal models.